(3R,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3R,5R)-5-methylpyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C10H20N2O2/c1-7-5-8(6-11-7)12-9(13)14-10(2,3)4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8-/m1/s1
• InChI Key: HBFRNKXGNAOUDC-HTQZYQBOSA-N
• Canonical SMILES: CC1CC(CN1)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1C[C@H](CN1)NC(=O)OC(C)(C)C
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

The compound you’re asking about seems to be a derivative of pyrrolidine, which is a cyclic amine. Pyrrolidine derivatives are often used in the synthesis of pharmaceuticals and other organic compounds.

Chemical Reactions Analysis

The tert-butyl group in the compound can exhibit unique reactivity patterns due to its crowded nature. It’s often used in chemical transformations and has implications in biosynthetic and biodegradation pathways.

Scientific Research Applications

• Synthesis of 3,5-trans-Carbapenam Derivatives : Tanaka, Sakagami, and Ogasawara (2002) achieved an enantio- and diastereoselective synthesis of the methyl ester of 3,5-trans-(3R,5R)-carbapenam-3-carboxylic acid from 3-hydroxypyridine. This synthesis helped establish the true stereochemical configuration of naturally occurring 3,5-trans-carbapenam-3-carboxylic acid as (3R,5R), rather than the previously thought (3S,5S) (Tanaka, Sakagami, & Ogasawara, 2002).

• Asymmetric Synthesis of Pyrroloisoquinolines : Garcia et al. (2006) conducted a study on the diastereoselective intramolecular α-Amidoalkylation reactions of L-DOPA derivatives, including the synthesis of various carbamic acid tert-butyl esters. This research contributes to the field of asymmetric synthesis of complex molecular structures (Garcia, Arrasate, Lete, & Sotomayor, 2006).

• Synthesis of Pyrrole Precursors of Prodigiosin : Wasserman et al. (2004) described the reaction of the tert-butyl ester of 3-methoxy-2-pyrrole carboxylic acid with singlet oxygen, leading to the synthesis of 5-substituted pyrroles, which are precursors of prodigiosin and its analogs. This research offers insights into the synthesis of complex natural products (Wasserman et al., 2004).

• Chiral Resolving Agents in Synthetic Chemistry : Piwowarczyk et al. (2008) prepared a series of (2R*,3R*)-1-methyl-5-oxo-2-aryltetrahydro-1H-pyrrolidine-3-carboxylic acids and demonstrated their ability to serve as chiral discriminating agents. This study contributes to the understanding of chiral resolution in synthetic chemistry (Piwowarczyk et al., 2008).

• Synthesis of Drug Intermediates : Min (2010) designed an efficient process for synthesizing important drug intermediates such as tert-butyl(1-benzylpyrrolidin-3-yl)methylcarbamate and tert-butyl pyrrolidin-3-ylmethylcarbamate from itaconic acid ester, contributing to cost-efficient and environmentally friendly drug synthesis (Min, 2010).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, in the case of pharmaceuticals, it would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future directions would depend on the specific applications of the compound. For instance, if it’s used in drug synthesis, future directions might involve improving the synthesis process or finding new therapeutic applications.